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Denopterin: Basic Information

For identification and initial characterization, the following data is available:

Property Value

CAS Registry
Number

22006-84-4 [1]

Molecular Formula C₂₁H₂₃N₇O₆ [2] [1]

Molecular Weight 469.45 g/mol [2] [1]

Chemical Name N-[4-[[1-(2-Amino-1,4-dihydro-4-oxo-6-pteridinyl)ethyl]methylamino]benzoyl]-L-

glutamic acid [1]

Bioactivity Dihydrofolate reductase (DHFR) inhibitor and antifolate agent [2]

Proposed Handling and Storage Protocol

The following protocol synthesizes the minimal information found with standard best practices for handling

research chemicals and cytotoxic compounds. This protocol should be validated and refined by

researchers through their own experimental data.
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Storage Conditions

Parameter Specification Rationale & Notes

Storage Store under recommended

conditions in the product's
Certificate of Analysis (CoA) [2].

The CoA from the manufacturer is the definitive

source for storage specifications.

Temperature Room temperature (for
continental US transport) [2].

For long-term storage, the specific recommended
condition is not stated in search results. Stability
data (e.g., ICH guidelines) must be consulted.

Form Solid (yellow-orange

microcrystals) [1].

Protect from light due to its colored nature and

potential photosensitivity.

Handling
Atmosphere

Inert atmosphere (e.g., Nitrogen)

is recommended.

To prevent oxidation or moisture uptake,

especially if the compound is hygroscopic or
oxygen-sensitive.

Safe Handling Procedures

Personal Protective Equipment (PPE): Standard laboratory PPE is required: lab coat, safety

glasses, and suitable gloves (e.g., nitrile).
Cytotoxin Precautions: As Denopterin is an antimetabolite with toxic effects on cells and is
used for cancer research, it should be treated as a potential health hazard [2]. Handling should be
performed in a fume hood or biosafety cabinet to prevent inhalation of powders or aerosols.

Documentation: Always refer to the Safety Data Sheet (SDS) for detailed hazard information, first-
aid measures, and spill procedures, which was not located in the search results.

Analytical Methods for Characterization

To confirm the identity and purity of Denopterin upon receipt and during storage, the following methods can

be employed. The specific parameters below are from the literature.
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Method Condition
Absorption Maxima
(λmax)

Application

Ultraviolet-Visible (UV-Vis)
Spectroscopy

0.1 N

NaOH

253 nm, 305 nm, 365

nm [1]

Identity confirmation and

assay.

Ultraviolet-Visible (UV-Vis)
Spectroscopy

0.1 N HCl 315 nm [1] Identity confirmation.

Experimental Workflow for Analysis: The diagram below outlines a general workflow for analyzing and

confirming the identity of a received Denopterin sample.

Weigh Denopterin Sample

Prepare Solution in 0.1N NaOH Prepare Solution in 0.1N HCl

Run UV-Vis Scan Run UV-Vis Scan

Check for Peaks at:
253 nm, 305 nm, 365 nm

Check for Peak at:
315 nm

Identity Confirmed

Click to download full resolution via product page

Critical Information Gaps and Next Steps
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The search results lack the detailed information required for a complete application note. To establish a

robust protocol, you should actively seek the following:

Obtain the Certificate of Analysis (CoA) and Safety Data Sheet (SDS): Contact the supplier
directly to obtain these documents. The CoA will provide lot-specific data and precise storage
conditions, while the SDS is critical for understanding hazards and safe handling procedures.
Conduct Stability Studies: Perform systematic stability testing under various conditions (e.g.,

temperature, humidity, light) as per ICH Q1A and Q1B guidelines [3]. This will generate the data
needed to define definitive storage specifications and shelf life.

Develop Specific Assay Methods: While basic UV characteristics are known [1], developing and
validating specific quantitative methods (e.g., using HPLC) is necessary for accurately determining

purity and concentration.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Denopterin handling and storage]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b525642#denopterin-handling-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
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Contact

Address: Ontario, CA 91761, United
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